Cas no 1388817-12-6 (5-Bromo-2,6-dichloropyridine-3,4-diamine)

• Product Name: 5-Bromo-2,6-dichloropyridine-3,4-diamine
• CAS No: 1388817-12-6
• MF: C₅H₄BrCl₂N₃
• MW: 256.915357589722
• CID: 6790061
• PubChem ID: 86725367
• Update Time: 2025-11-03

5-Bromo-2,6-dichloropyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• CFNZPAJPHXQQRY-UHFFFAOYSA-N
• SCHEMBL11297335
• EN300-22022158
• 5-bromo-2,6-dichloropyridine-3,4-diamine
• 1388817-12-6
• 5-Bromo-2,6-dichloropyridine-3,4-diamine

• Inchi： 1S/C5H4BrCl2N3/c6-1-2(9)3(10)5(8)11-4(1)7/h10H2,(H2,9,11)
• InChI Key： CFNZPAJPHXQQRY-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(=C1N)N)Cl)Cl

Computed Properties

• Exact Mass: 254.897
• Monoisotopic Mass: 254.897
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2
• XLogP3: 2.1

Additional information on 5-Bromo-2,6-dichloropyridine-3,4-diamine

Comprehensive Overview of 5-Bromo-2,6-dichloropyridine-3,4-diamine (CAS No. 1388817-12-6)

5-Bromo-2,6-dichloropyridine-3,4-diamine (CAS No. 1388817-12-6) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This brominated and dichlorinated pyridine derivative is characterized by its unique molecular structure, which makes it a valuable intermediate in the synthesis of complex organic molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and advanced material engineering.

The molecular formula of 5-Bromo-2,6-dichloropyridine-3,4-diamine reflects its distinct chemical composition, featuring both bromo and chloro substituents on a pyridine ring. This arrangement contributes to its reactivity and versatility in various chemical reactions. In recent years, the demand for halogenated pyridine derivatives has surged, driven by their utility in creating high-performance materials and bioactive compounds. The compound's CAS No. 1388817-12-6 serves as a unique identifier, ensuring precise referencing in scientific literature and commercial databases.

One of the most compelling aspects of 5-Bromo-2,6-dichloropyridine-3,4-diamine is its role in medicinal chemistry. The presence of multiple functional groups allows for diverse modifications, making it a promising candidate for the development of targeted therapies. Current trends in pharmaceutical research emphasize the need for small molecule inhibitors and kinase modulators, areas where this compound could play a pivotal role. Additionally, its potential use in agrochemical formulations aligns with the growing focus on sustainable and efficient crop protection solutions.

From a synthetic perspective, 5-Bromo-2,6-dichloropyridine-3,4-diamine offers several advantages. Its halogenated structure facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are cornerstone techniques in modern organic synthesis. These reactions are essential for constructing complex molecular architectures found in many FDA-approved drugs and advanced materials. The compound's compatibility with these methodologies underscores its importance in both academic and industrial settings.

In the context of material science, 5-Bromo-2,6-dichloropyridine-3,4-diamine is being explored for its potential in designing organic electronic devices. The integration of halogenated heterocycles into conductive polymers and small-molecule semiconductors has opened new avenues for developing flexible electronics and optoelectronic materials. This aligns with the global push toward renewable energy technologies and next-generation display systems, where such compounds could prove invaluable.

Quality control and analytical characterization of 5-Bromo-2,6-dichloropyridine-3,4-diamine are critical for ensuring its suitability in high-stakes applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These measures are particularly important given the compound's role in preclinical research and industrial-scale synthesis.

Looking ahead, the future of 5-Bromo-2,6-dichloropyridine-3,4-diamine appears promising. As the scientific community continues to explore its applications, collaborations between academia and industry will likely drive innovation. Whether in drug discovery, agrochemical development, or advanced materials, this compound exemplifies the intersection of chemistry and cutting-edge technology. Its unique properties and versatility ensure that it will remain a focal point of research for years to come.